Cas no 64931-17-5 (4-Methyl-3,6-dihydro-2H-1,2lambda~6~-oxathiine-2,2-dione)

4-Methyl-3,6-dihydro-2H-1,2lambda~6~-oxathiine-2,2-dione structure
64931-17-5 structure
Product Name:4-Methyl-3,6-dihydro-2H-1,2lambda~6~-oxathiine-2,2-dione
CAS No:64931-17-5
MF:C5H8O3S
MW:148.180220603943
CID:2793070
PubChem ID:12359616
Update Time:2025-04-21

4-Methyl-3,6-dihydro-2H-1,2lambda~6~-oxathiine-2,2-dione Chemical and Physical Properties

Names and Identifiers

    • 64931-17-5
    • SCHEMBL14118504
    • DTXSID20493955
    • 4-Methyl-3,6-dihydro-2H-1,2lambda~6~-oxathiine-2,2-dione
    • Inchi: 1S/C5H8O3S/c1-5-2-3-8-9(6,7)4-5/h2H,3-4H2,1H3
    • InChI Key: MDDWXIWOHONASS-UHFFFAOYSA-N
    • SMILES: S1(CC(C)=CCO1)(=O)=O

Computed Properties

  • Exact Mass: 148.01941529g/mol
  • Monoisotopic Mass: 148.01941529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 51.8Ų
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